
2-Chloro-3,5-dinitrobenzotrifluoride material
safety data sheet (MSDS)

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
2-Chloro-3,5-

dinitrobenzotrifluoride

CAS No.: 392-95-0

Cat. No.: B120725

Get Quote

An In-depth Technical Guide to 2-Chloro-3,5-
dinitrobenzotrifluoride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data,

physicochemical properties, and toxicological profile of 2-Chloro-3,5-dinitrobenzotrifluoride.

The information is compiled and presented to meet the needs of researchers, scientists, and

professionals in drug development, with a focus on clarity, data accessibility, and detailed

methodologies.

Chemical Identification and Physical Properties
2-Chloro-3,5-dinitrobenzotrifluoride is a chlorinated and nitrated derivative of toluene with a

trifluoromethyl group. Its chemical structure and key identifiers are presented below.
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Property Value

Chemical Name 2-Chloro-3,5-dinitrobenzotrifluoride

Synonyms 2-Chloro-1,5-dinitro-3-(trifluoromethyl)benzene

CAS Number 392-95-0[1]

Molecular Formula C₇H₂ClF₃N₂O₄[2][3]

Molecular Weight 270.55 g/mol [3][4]

Appearance
White to light yellow crystalline powder or

solid[5][6]

Melting Point 62-64 °C[2][5][6][7]

Boiling Point 250 °C[2][7]

Density 1.706 g/cm³ (predicted)[2]

Solubility
Insoluble in water. Soluble in chloroform and

methanol.[2][5][6][7]

Vapor Pressure 28 mmHg at 25°C[2]

Hazard Identification and Classification
This chemical is classified as hazardous. The following table summarizes its hazard statements

and classifications.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 Harmful if swallowed[1]

Acute Toxicity, Dermal Category 4 Harmful in contact with skin[1]

Acute Toxicity, Inhalation Category 4 Harmful if inhaled[1]

Skin Corrosion/Irritation Category 1B
Causes severe skin burns and

eye damage[1]

Serious Eye Damage/Eye

Irritation
Category 1 Causes serious eye damage[1]

Specific target organ toxicity

(single exposure)
Category 3

May cause respiratory

irritation[8]

GHS Pictograms:
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Melting Point Determination (OECD 102)

Boiling Point Determination (OECD 103)

Water Solubility (OECD 105)

Sample Preparation Capillary Method Instrument Controlled Heating Visual Observation of Phase Change

Sample in Ebulliometer Gradual Heating Vapor-Liquid Equilibrium Temperature Measurement

Sample + Water Equilibration (e.g., Shake Flask) Phase Separation Concentration Analysis of Aqueous Phase
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Start

Prepare Salmonella typhimurium strains Prepare S9 metabolic activation mix

Expose bacteria to test compound
(with and without S9)

Plate on histidine-deficient agar

Incubate for 48-72 hours

Count revertant colonies

Analyze for dose-dependent increase

End
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Seek immediate medical attention.

Remove contaminated clothing.
Wash skin with plenty of water for at least 15 minutes.

Seek immediate medical attention.

Rinse immediately with plenty of water for at least 15 minutes.
Seek immediate medical attention.

Do NOT induce vomiting.
Drink plenty of water.

Seek immediate medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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